Cas no 63881-51-6 (1,4-Benzodioxin-2-carboxylic acid, ethyl ester)

1,4-Benzodioxin-2-carboxylic acid, ethyl ester is a heterocyclic organic compound featuring a benzodioxin core with an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization or purification processes. Its benzodioxin scaffold is of interest due to its potential bioactivity and utility in constructing complex molecular frameworks. The compound is typically characterized by high purity and stability under standard conditions, making it suitable for controlled reactions. Careful handling is recommended to ensure optimal performance in synthetic workflows.

1,4-Benzodioxin-2-carboxylic acid, ethyl ester structure

63881-51-6 structure

Product Name:1,4-Benzodioxin-2-carboxylic acid, ethyl ester

CAS No:63881-51-6

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD06804469

CID:425508

PubChem ID:10987416

Update Time:2025-10-15

1,4-Benzodioxin-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzodioxin-2-carboxylic acid, ethyl ester
- ethyl 1,4-benzodioxine-3-carboxylate
- SCHEMBL7201067
- [1,4]benzodioxine-2-carboxylic acid ethyl ester
- HYAIFRZTFJBMMC-UHFFFAOYSA-N
- 63881-51-6
- MFCD06804469
- DTXSID20450881
- Benzo[1,4]dioxine-2-carboxylic acid ethyl ester
- Ethyl 1,4-benzodioxin-2-carboxylate
- ethyl 1,4-benzodioxine-2-carboxylate
- MDL： MFCD06804469
- Inchi： 1S/C11H10O4/c1-2-13-11(12)10-7-14-8-5-3-4-6-9(8)15-10/h3-7H,2H2,1H3
- InChI Key： HYAIFRZTFJBMMC-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=COC2C=CC=CC1=2

Computed Properties

Exact Mass: 206.0579
Monoisotopic Mass: 206.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

1,4-Benzodioxin-2-carboxylic acid, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB286539-1 g	Benzo[1,4]dioxine-2-carboxylic acid ethyl ester	63881-51-6		1 g	€714.50	2023-07-20
abcr	AB286539-1g	Benzo[1,4]dioxine-2-carboxylic acid ethyl ester; .	63881-51-6		1g	€714.60	2025-04-17